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Compound of Interest

Compound Name: 1-Pentanol

Cat. No.: B3423595 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key thermodynamic properties

of 1-Pentanol (n-pentanol), an alcohol valued for its solvent properties and as a building block

in chemical synthesis. The information presented herein is intended to be a valuable resource

for professionals in research, scientific, and drug development fields where a thorough

understanding of the physicochemical behavior of 1-Pentanol is crucial. This document

summarizes essential quantitative data in structured tables, details the experimental protocols

for their determination, and provides visual representations of the experimental workflows.

Core Thermodynamic Properties of 1-Pentanol
1-Pentanol (C₅H₁₂O) is a colorless liquid with a characteristic odor.[1] Its thermodynamic

properties are fundamental to understanding its behavior in various applications, from reaction

kinetics to formulation development.

Quantitative Data Summary
The following tables summarize the key thermodynamic properties of 1-Pentanol, compiled

from various reputable sources.

Table 1: General and Physical Properties of 1-Pentanol
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Property Value Units Reference

Molecular Weight 88.15 g/mol [2]

Boiling Point (at 101.3

kPa)
138 °C [3]

Melting Point -79 °C [3]

Flash Point 37.8 °C [3]

Table 2: Density of 1-Pentanol at Various Temperatures

Temperature (°C) Density (g/cm³) Reference

20 0.81 [3]

25 0.811 [2]

Table 3: Vapor Pressure of 1-Pentanol at Various Temperatures

Temperature (°C) Vapor Pressure (Pa) Reference

20 200 [1]

The vapor pressure of 1-Pentanol can be described by the Antoine equation: log₁₀(P) = A − (B

/ (T + C)), where P is the vapor pressure in bar and T is the temperature in Kelvin. The

constants for 1-pentanol are A = 4.68277, B = 1492.549, and C = -91.621 for the temperature

range of 307 K to 411 K.

Table 4: Heat Capacity of Liquid 1-Pentanol

Temperature (K)
Molar Heat Capacity (J K⁻¹
mol⁻¹)

Reference

298.15 207.45 [1]

Table 5: Enthalpy of Vaporization of 1-Pentanol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.chemeo.com/cid/56-818-2/1-Pentanol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C71410&Mask=187F
https://webbook.nist.gov/cgi/cbook.cgi?ID=C71410&Mask=187F
https://webbook.nist.gov/cgi/cbook.cgi?ID=C71410&Mask=187F
https://www.benchchem.com/product/b3423595?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C71410&Mask=187F
https://www.chemeo.com/cid/56-818-2/1-Pentanol
https://www.benchchem.com/product/b3423595?utm_src=pdf-body
https://en.wikipedia.org/wiki/1-Pentanol
https://www.benchchem.com/product/b3423595?utm_src=pdf-body
https://www.benchchem.com/product/b3423595?utm_src=pdf-body
https://www.benchchem.com/product/b3423595?utm_src=pdf-body
https://en.wikipedia.org/wiki/1-Pentanol
https://www.benchchem.com/product/b3423595?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3423595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature (K)
Enthalpy of Vaporization
(kJ/mol)

Reference

298.15 52.5

Experimental Protocols
The accurate determination of thermodynamic properties is paramount for their application in

scientific and industrial contexts. This section details the methodologies for measuring the key

properties of 1-Pentanol.

Density Determination using a Pycnometer
The density of a liquid can be determined with high precision using a pycnometer, a glass flask

with a specific, accurately known volume.

Methodology:

Cleaning and Drying: The pycnometer is thoroughly cleaned and dried to ensure no residual

contaminants affect the mass measurement.

Mass of Empty Pycnometer: The mass of the empty, dry pycnometer is accurately

determined using an analytical balance.[4]

Filling with 1-Pentanol: The pycnometer is filled with 1-Pentanol, ensuring no air bubbles

are trapped. The stopper, which has a capillary tube, is inserted, allowing excess liquid to be

expelled.[5]

Thermostatting: The filled pycnometer is placed in a thermostatic bath to bring the liquid to

the desired temperature.[5]

Mass of Filled Pycnometer: After reaching thermal equilibrium, the exterior of the pycnometer

is carefully dried, and its mass is measured.[5]

Calculation: The density is calculated by dividing the mass of the 1-Pentanol (mass of filled

pycnometer minus mass of empty pycnometer) by the known volume of the pycnometer.[5]
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Workflow for Density Measurement using a Pycnometer

Preparation

Measurement

Calculation

Clean and dry pycnometer

Weigh empty pycnometer (m1)

Fill pycnometer with 1-Pentanol

Thermostat to desired temperature

Dry exterior and weigh filled pycnometer (m2)

Density = (m2 - m1) / Volume

Click to download full resolution via product page

Caption: Workflow for Density Measurement using a Pycnometer.

Vapor Pressure Measurement (Static Method)
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The static method involves measuring the pressure of the vapor in equilibrium with the liquid in

a closed system at a constant temperature.

Methodology:

Apparatus Setup: A sample of 1-Pentanol is placed in a thermostatted cell connected to a

pressure measuring device. The apparatus is evacuated to remove air.

Sample Degassing: The 1-Pentanol sample is thoroughly degassed to remove any

dissolved gases that could contribute to the total pressure.[6]

Temperature Control: The temperature of the cell is precisely controlled using a thermostatic

bath.

Equilibrium: The system is allowed to reach equilibrium, where the rate of vaporization

equals the rate of condensation.[7]

Pressure Measurement: The pressure of the vapor in the cell is measured using a calibrated

pressure transducer.[8] This process is repeated at various temperatures to obtain a vapor

pressure curve.
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Workflow for Static Vapor Pressure Measurement

Setup

Measurement Cycle (repeat for each temperature)

Output

Place 1-Pentanol in thermostatted cell

Evacuate apparatus to remove air

Degas the 1-Pentanol sample

Set and stabilize cell temperature

Allow system to reach equilibrium

Measure vapor pressure

Next Temp.

Vapor Pressure vs. Temperature Data

Click to download full resolution via product page

Caption: Workflow for Static Vapor Pressure Measurement.
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Heat Capacity Determination using Adiabatic
Calorimetry
Adiabatic calorimetry is a highly accurate method for measuring the heat capacity of liquids.[9]

The principle is to introduce a known quantity of heat to the sample and measure the resulting

temperature change under conditions where no heat is exchanged with the surroundings.

Methodology:

Calorimeter Setup: A known mass of 1-Pentanol is placed in a calorimeter vessel, which is

surrounded by an adiabatic shield.[9]

Thermal Equilibration: The sample is allowed to reach a stable initial temperature.

Heating: A precisely measured amount of electrical energy is supplied to a heater within the

sample, causing its temperature to rise.

Temperature Measurement: The temperature of the sample is monitored with a high-

precision thermometer.

Adiabatic Control: The temperature of the adiabatic shield is continuously adjusted to match

the temperature of the calorimeter, minimizing heat loss.[9]

Calculation: The heat capacity is calculated from the amount of heat added and the

corresponding temperature increase.
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Workflow for Adiabatic Calorimetry

Setup

Measurement

Calculation

Place known mass of 1-Pentanol in calorimeter

Allow to reach thermal equilibrium (T_initial)

Supply known amount of heat (Q)

Simultaneously, maintain adiabatic shield at sample temperature Measure final temperature (T_final)

Heat Capacity (C_p) = Q / (T_final - T_initial)

Click to download full resolution via product page

Caption: Workflow for Adiabatic Calorimetry.

Enthalpy of Vaporization Determination by Calorimetry
The enthalpy of vaporization can be determined by measuring the heat required to vaporize a

known amount of liquid at a constant temperature and pressure.[10]
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Methodology:

Calorimeter Preparation: A calorimeter is prepared with a vaporization vessel containing a

known mass of 1-Pentanol.[10]

Temperature Equilibration: The calorimeter and its contents are brought to the desired

temperature.

Vaporization: A steady stream of inert gas is passed through the 1-Pentanol to facilitate

vaporization at a constant rate. Alternatively, the liquid can be heated electrically to its boiling

point.

Heat Measurement: The heat absorbed during the vaporization process is measured by the

calorimeter. This can be done by measuring the cooling of the calorimeter or by supplying a

known amount of electrical energy to maintain a constant temperature.

Mass Determination: The mass of the vaporized 1-Pentanol is determined by weighing the

vaporization vessel before and after the experiment.[10]

Calculation: The enthalpy of vaporization is calculated by dividing the total heat absorbed by

the number of moles of 1-Pentanol that have vaporized.
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Workflow for Enthalpy of Vaporization Measurement

Setup

Measurement

Calculation

Place known mass of 1-Pentanol in vaporization vessel within calorimeter

Bring calorimeter to desired temperature

Initiate and maintain steady vaporization

Measure heat absorbed by the calorimeter (Q) Determine mass of vaporized 1-Pentanol (Δm)

Enthalpy of Vaporization (ΔH_vap) = Q / (Δm / Molar Mass)
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Caption: Workflow for Enthalpy of Vaporization Measurement.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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